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Compound of Interest

Compound Name: Sodium telluride

Cat. No.: B084543 Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of sodium telluride (Na₂Te) in a laboratory setting. Adherence to these guidelines is

essential for ensuring the safety of all personnel. Sodium telluride is a highly toxic and

reactive compound that requires careful management.

Hazard Identification and Exposure Limits
Sodium telluride is classified as a toxic and combustible solid. It is harmful if swallowed,

inhaled, or in contact with skin.[1] Exposure can lead to symptoms such as a metallic taste,

garlic-like odor on the breath and sweat, drowsiness, and dizziness.[2][3] It is also reactive with

water, releasing flammable gases.[4][5]

Occupational Exposure Limits for Tellurium Compounds:

Agency
Exposure Limit (8-hour Time-Weighted
Average)

OSHA (PEL) 0.1 mg/m³

NIOSH (REL) 0.1 mg/m³ (10-hour)

ACGIH (TLV) 0.1 mg/m³

Data sourced from references[4][5][6].
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the required PPE for handling sodium telluride.

Required Personal Protective Equipment:

Body Part Required PPE
Specifications and
Remarks

Respiratory NIOSH-approved respirator

A full-facepiece respirator is

recommended if exposure

limits are exceeded.[7] For

exposures over 0.1 mg/m³, a

supplied-air respirator is

necessary.[6]

Hands Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option.[8][9] Always

inspect gloves for integrity

before use.[7]

Eyes

Safety glasses with side

shields or chemical safety

goggles

A face shield should be worn in

conjunction with goggles when

there is a splash hazard.[1][6]

Body Protective clothing

A lab coat or chemical-

resistant suit should be worn.

[4][6] Ensure clothing is clean

and put on before work.[6]

Operational Plan for Handling Sodium Telluride
Preparation:

Ensure that an emergency eyewash station and safety shower are readily accessible.[4][6]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

or glovebox.[1][10]
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Handle under an inert gas atmosphere to prevent decomposition from air and moisture.[9]

Assemble all necessary equipment and reagents before commencing work.

Handling Procedure:

Don all required PPE as specified in the table above.

Carefully weigh and dispense the required amount of sodium telluride, avoiding the

creation of dust.[1]

Keep the container tightly closed when not in use.[1][10]

Avoid contact with skin, eyes, and clothing.[1][4]

After handling, wash hands and any exposed skin thoroughly with soap and water.[6][10]

Do not eat, drink, or smoke in the work area.[6]

Emergency Procedures
Spill Response:

Evacuate all non-essential personnel from the spill area.[6]

Wear appropriate PPE, including respiratory protection, before entering the spill area.[10]

Remove all sources of ignition.[6]

Carefully collect the spilled material using a HEPA-filtered vacuum or by gently sweeping to

avoid dust generation.[9][10]

Place the collected material into a sealed, labeled container for hazardous waste disposal.[6]

[10]

Ventilate the area and wash the spill site once the material has been removed.[6]

First Aid Measures:
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2][10]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and water for at least 15 minutes.[1][2][6]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[2][6][10]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1][11]

Disposal Plan
Sodium telluride and any contaminated materials must be disposed of as hazardous waste.

Collect all waste materials (including excess sodium telluride and contaminated PPE) in a

clearly labeled, sealed container.[6]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Contact your institution's environmental health and safety department for specific disposal

procedures.[6]

All disposal must be in accordance with local, state, and federal regulations.[10]

Workflow for Handling and Disposal of Sodium
Telluride
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Caption: Workflow for the safe handling and disposal of sodium telluride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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